Cas no 1806186-34-4 (2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806186-34-4
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4841436
• Update Time: 2025-09-23

2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-6-2-4(8(15)16)5(3-10)14-7(6)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： SCXMTHWFEXEMNK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CC(=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806186-34-4)

2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806186-34-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, methoxy, and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, C9H7ClF3NO4, offers versatility in synthetic chemistry, making it a valuable intermediate for developing bioactive molecules.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. Researchers are particularly interested in how 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid can be leveraged to improve the efficacy of central nervous system (CNS) therapeutics and antimicrobial agents. Its pyridine core is a common motif in FDA-approved drugs, further highlighting its relevance.

The synthesis of CAS 1806186-34-4 involves multi-step organic reactions, including halogenation and esterification, followed by selective functionalization. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From an environmental perspective, the trifluoromethoxy group in this compound has been studied for its biodegradability and eco-toxicity profile. As sustainability becomes a priority in chemical industries, understanding the lifecycle of such derivatives is essential. Innovations in green chemistry are also exploring catalytic approaches to synthesize 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid with reduced waste generation.

Market trends indicate rising investments in fluorinated compounds, driven by their applications in precision medicine and crop protection. The compound’s CAS 1806186-34-4 is frequently searched alongside terms like "pyridine carboxylic acid derivatives" and "trifluoromethoxy synthesis", reflecting its interdisciplinary appeal. Patent filings related to this chemical have increased, particularly in the areas of kinase inhibitors and herbicide formulations.

In conclusion, 2-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid represents a cutting-edge tool for modern chemistry. Its combination of reactivity, stability, and functional diversity positions it as a key player in advancing both therapeutic and agricultural innovations. Future research may focus on optimizing its synthetic routes and expanding its utility in bioconjugation and nanomaterial development.